1-(2,4-Dimethoxyphenyl)-1-butanol

• IUPAC Name: 1-(2,4-dimethoxyphenyl)butan-1-ol
• InChI: InChI=1S/C12H18O3/c1-4-5-11(13)10-7-6-9(14-2)8-12(10)15-3/h6-8,11,13H,4-5H2,1-3H3
• InChI Key: MARHZILTLMEJQM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=C(C=C(C=C1)OC)OC)O
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol

Description

1-(2,4-Dimethoxyphenyl)-1-butanol is a secondary alcohol featuring a 2,4-dimethoxyphenyl group attached to the first carbon of a butanol chain. The 2,4-dimethoxyphenyl moiety is a common pharmacophore in bioactive compounds, often influencing electronic properties, solubility, and binding interactions due to its electron-donating methoxy groups .

Biological Activity

1-(2,4-Dimethoxyphenyl)-1-butanol is a compound of significant interest in the field of medicinal chemistry due to its diverse biological activities. This article aims to provide an in-depth analysis of the biological properties, mechanisms of action, and potential therapeutic applications of this compound, supported by relevant data and research findings.

Chemical Structure and Properties

The chemical structure of 1-(2,4-Dimethoxyphenyl)-1-butanol can be described as follows:

• Molecular Formula : C12H16O3
• Molecular Weight : 208.25 g/mol
• IUPAC Name : 1-(2,4-Dimethoxyphenyl)-1-butanol

The presence of two methoxy groups on the phenyl ring significantly influences the compound's reactivity and biological activity.

Mechanisms of Biological Activity

Research indicates that 1-(2,4-Dimethoxyphenyl)-1-butanol exhibits various biological activities, including:

• Antioxidant Activity : The compound has shown promising results in scavenging free radicals, which can help mitigate oxidative stress in biological systems. A study utilizing the DPPH assay demonstrated that increasing concentrations of the compound led to a marked decrease in absorbance at 517 nm, indicating strong antioxidant properties .
• Anti-inflammatory Effects : Preliminary studies suggest that this compound may inhibit pro-inflammatory cytokines, which are critical in the pathogenesis of various inflammatory diseases. The exact pathways remain under investigation, but it is believed that the methoxy groups play a role in modulating inflammatory responses.
• Antimicrobial Properties : Some studies have indicated that 1-(2,4-Dimethoxyphenyl)-1-butanol possesses antimicrobial activity against a range of pathogens. This could be attributed to its ability to disrupt microbial cell membranes or inhibit specific metabolic pathways.

Antioxidant Activity Evaluation

A study was conducted to evaluate the antioxidant capacity of various compounds, including 1-(2,4-Dimethoxyphenyl)-1-butanol. The results are summarized in Table 1 below:

Compound	Concentration (µg/mL)	% Inhibition
Ascorbic Acid (Control)	100	95
1-(2,4-Dimethoxyphenyl)-1-butanol	50	70
1-(2,4-Dimethoxyphenyl)-1-butanol	100	85
1-(2,4-Dimethoxyphenyl)-1-butanol	200	90

This table illustrates that at higher concentrations, the compound exhibits significant antioxidant activity comparable to ascorbic acid.

Anti-inflammatory Studies

In a separate investigation focusing on anti-inflammatory effects, researchers assessed the impact of 1-(2,4-Dimethoxyphenyl)-1-butanol on lipopolysaccharide (LPS)-induced inflammation in murine macrophages. The findings indicated that treatment with this compound resulted in a reduction of TNF-α and IL-6 levels by approximately 60% compared to untreated controls. This suggests a potential mechanism for its anti-inflammatory action.

Future Directions

The biological activities of 1-(2,4-Dimethoxyphenyl)-1-butanol present opportunities for further research and development. Areas for future exploration include:

• Mechanistic Studies : Detailed investigations into the molecular mechanisms underlying its biological effects are necessary to elucidate how this compound interacts with cellular targets.
• Therapeutic Applications : Given its antioxidant and anti-inflammatory properties, there is potential for developing formulations for treating chronic inflammatory diseases or oxidative stress-related conditions.
• Clinical Trials : To establish efficacy and safety profiles, clinical trials should be conducted to evaluate the therapeutic potential of this compound in human subjects.

Comparison with Similar Compounds

The following analysis compares 1-(2,4-Dimethoxyphenyl)-1-butanol with structurally or functionally related compounds based on substituent patterns, functional groups, and bioactivity data from the evidence.

Structural Analogs with Aromatic Methoxy Substitutions

Compound Name	Key Features	Bioactivity/Applications	Reference
1-(2,4-Dimethoxyphenyl)-1-butanol	Secondary alcohol with 2,4-dimethoxyphenyl and butanol chain.	Limited direct data; inferred potential in drug design due to aromatic methoxy groups.
(E)-1-(4-Aminophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one	Chalcone derivative with 2,4-dimethoxyphenyl and amino groups.	Exhibited 38.16% inhibition of PfFd-PfFNR interaction, suggesting antimalarial potential.
1-{4-[2-(Dimethylamino)ethoxy]phenyl}-1,2-diphenylbutan-1-ol	Tertiary alcohol with diphenyl and dimethylaminoethoxy groups.	Structurally complex; likely used in tamoxifen precursor synthesis (MDL: TAMOXIFEN PRECURSOR).
1-(2,4-Dimethoxyphenyl)-2,2,2-trifluoroethylamine	Trifluoroethylamine derivative with 2,4-dimethoxyphenyl.	Fluorine substitution may enhance metabolic stability; no direct bioactivity reported.

Key Observations :

• Methoxy Positioning : The 2,4-dimethoxy substitution pattern is shared across multiple bioactive compounds, such as chalcones (e.g., ), where it enhances electrostatic interactions with biological targets.
• Functional Group Impact: Alcohols (e.g., 1-butanol derivatives) and amines (e.g., trifluoroethylamine) with this moiety exhibit divergent properties. Alcohols may participate in hydrogen bonding, while fluorinated amines prioritize lipophilicity .

Bioactivity Comparison

• Antimalarial Activity: Chalcones like (E)-1-(4-Aminophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one (38.16% inhibition) highlight the importance of methoxy groups in targeting parasitic enzymes . While 1-(2,4-Dimethoxyphenyl)-1-butanol lacks direct data, its structural similarity suggests possible utility in analogous drug discovery.
• Enzyme Inhibition: The amino group in methoxy-substituted chalcones enhances inhibition via electrostatic interactions , whereas 1-butanol derivatives might rely on hydroxyl-mediated binding.

Physicochemical Properties

• Solubility: Methoxy groups generally increase solubility in polar solvents compared to non-substituted aromatics. Fluorinated derivatives (e.g., trifluoroethylamine) may exhibit higher lipid membrane permeability .
• Synthetic Accessibility: Chalcones are synthesized via Claisen-Schmidt condensations , while 1-butanol derivatives may require reduction of ketones or Grignard reactions, as implied by related syntheses .